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Compound of Interest

Compound Name: MK-3903

Cat. No.: B609089

Researchers and drug development professionals handling MK-3903, a potent and selective
AMP-activated protein kinase (AMPK) activator, must adhere to stringent disposal procedures
to ensure laboratory safety and environmental protection. Due to its high biological activity and
the absence of comprehensive hazard data, MK-3903 should be treated as a hazardous
pharmaceutical waste. This guide provides essential information for the proper disposal of MK-
3903, in line with general laboratory safety standards and hazardous waste regulations.

Key Disposal Considerations

Proper disposal of MK-3903 requires a multi-step approach focused on containment, labeling,
and appropriate waste stream management. Under no circumstances should MK-3903 or its
containers be disposed of in regular trash or poured down the drain.[1][2][3] The U.S.
Environmental Protection Agency (EPA) explicitly prohibits the sewering of hazardous
pharmaceutical waste to prevent contamination of water supplies.[4]

All personnel handling MK-3903 waste must be trained on its potential hazards and the proper
disposal procedures outlined in their institution's Chemical Hygiene Plan (CHP), a requirement
under the Occupational Safety and Health Administration (OSHA) Laboratory Standard.[2]

Quantitative Data Summary

While specific quantitative hazard data for MK-3903 is not readily available in the public
domain, the following table summarizes its known characteristics relevant to handling and
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disposal. Researchers should always consult the specific Safety Data Sheet (SDS) provided by

the supplier for the most current information.

Parameter

Valuel/Information

Source

Chemical Name

5-((5-([1,1'-biphenyl]-4-ylI)-6-
chloro-1H-benzo[d]imidazol-2-

yl)oxy)-2-methylbenzoic acid

Cayman Chemical

CAS Number 1219737-12-8 Cayman Chemical
Molecular Formula C27H19CIN203 MedChemExpress
Molecular Weight 454.90 g/mol MedChemExpress
Potent and selective AMP-
) ) o activated protein kinase
Biological Activity MedChemExpress

(AMPK) activator with an EC50
of 8 nM.

Solubility

Soluble in DMSO.

AbMole BioScience

Known Hazards

Specific GHS classifications
are not publicly available. Due
to its high potency, it should be
handled as a hazardous
compound. General laboratory
chemical precautions should

be followed.

General Guidance

Occupational Exposure Limits

No established occupational

exposure limit values.

MedchemExpress.com

Step-by-Step Disposal Protocol

The proper disposal of MK-3903 waste involves a systematic process to ensure safety and

regulatory compliance. The following workflow outlines the necessary steps from the point of

generation to final disposal.
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MK-3903 Disposal Workflow

Waste Generation & Segregation

Generate MK-3903 Waste
(e.g., unused compound, contaminated labware)

Segregate Waste at Point of Generation

Solid Waste Liquid Waste Sharps Waste
(e.g., contaminated gloves, weigh boats) (e.g., solutions in DMSO) (e.g., contaminated needles)

Packaging‘;& Labeling

Place in Designated, Compatible, and Leak-Proof
Hazardous Waste Container

Securely Close Container

Label Container with:
'Hazardous Waste'
‘MK-3903'
Accumulation Start Date
Principal Investigator Name

Storage 8§ 'Collection

Store in a Designated Satellite Accumulation Area (SAA)

Y

Ensure SAA is at or near the point of generation
and under the control of laboratory personnel

Y

Request Waste Pickup from
Environmental Health & Safety (EH&S)

Final Disposal
\

EH&S Transports Waste to a
Central Accumulation Area

Waste is Manifested and Transported by a
Licensed Hazardous Waste Contractor

Final Disposal via
High-Temperature Incineration

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of MK-3903 from generation to final disposal.
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Detailed Experimental Protocol for Disposal:

e Personal Protective Equipment (PPE): Before handling MK-3903 waste, at a minimum, wear
a lab coat, safety glasses with side shields, and chemical-resistant gloves (nitrile is a
common choice, but consult the specific glove manufacturer's compatibility chart).

o Waste Segregation:

o Solid Waste: Collect all non-sharp solid waste contaminated with MK-3903 (e.g., gloves,
weigh paper, pipette tips, vials) in a designated, leak-proof hazardous waste container
lined with a heavy-duty plastic bag.

o Liquid Waste: Collect solutions containing MK-3903 in a dedicated, leak-proof, and
chemically compatible hazardous waste container (e.g., a high-density polyethylene or
glass bottle). Do not mix with other incompatible chemical wastes.

o Sharps Waste: Dispose of any sharps contaminated with MK-3903 (e.g., needles,
syringes, Pasteur pipettes) in a designated, puncture-resistant sharps container that is
also labeled as hazardous waste.

o Container Management:

o Ensure all waste containers are in good condition and are compatible with the waste they
hold.

o Keep waste containers securely closed at all times, except when adding waste.

o Properly label all waste containers with the words "Hazardous Waste," the chemical name
"MK-3903," the accumulation start date, and the name of the principal investigator or
laboratory.

e Storage:

o Store hazardous waste containers in a designated Satellite Accumulation Area (SAA) that
is at or near the point of waste generation.

o The SAA must be under the control of laboratory personnel.
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o Ensure secondary containment is in place to capture any potential leaks.
e Disposal:

o Once a waste container is full or has reached the institution's time limit for satellite
accumulation, contact your institution's Environmental Health and Safety (EH&S)
department to arrange for a waste pickup.

o Do not attempt to dispose of the waste yourself. Disposal must be handled by trained
professionals through a licensed hazardous waste contractor.

o The likely final disposal method for this type of pharmaceutical waste is high-temperature
incineration.

By adhering to these procedures, researchers can minimize the risks associated with the
handling and disposal of MK-3903, ensuring a safe laboratory environment and protecting the
broader ecosystem. Always consult your institution's specific waste management policies and
the most recent regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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